Cas no 14646-04-9 (2-Aminoethyl dipropan-2-yl phosphate)

2-Aminoethyl dipropan-2-yl phosphate structure
14646-04-9 structure
Product Name:2-Aminoethyl dipropan-2-yl phosphate
CAS No:14646-04-9
MF:C8H20NO4P
MW:225.222463607788
CID:2778129
Update Time:2024-03-01

2-Aminoethyl dipropan-2-yl phosphate Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoethyl dipropan-2-yl phosphate
    • Inchi: 1S/C8H20NO4P/c1-7(2)12-14(10,11-6-5-9)13-8(3)4/h7-8H,5-6,9H2,1-4H3
    • InChI Key: FALCJPBPNAXPIE-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCN)(OC(C)C)OC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 182
  • XLogP3: 0.2
  • Topological Polar Surface Area: 70.8
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